Cas no 1031961-73-5 (N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1031961-73-5
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5384496
• Update Time: 2025-08-05

N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethylphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C19H24N4O2/c1-3-15-7-6-8-16(12-15)21-17(24)13-25-18-11-14(2)20-19(22-18)23-9-4-5-10-23/h6-8,11-12H,3-5,9-10,13H2,1-2H3,(H,21,24)
• InChI Key： WSEVQIFRKXEXMB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(CC)=C1)(=O)COC1C=C(C)N=C(N2CCCC2)N=1

Additional information on N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Professional Introduction to N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide and CAS No. 1031961-73-5

N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1031961-73-5, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound incorporates several key functional groups that contribute to its potential applications in drug development and medicinal chemistry.

The core structure of N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide features a phenyl ring substituted with an ethyl group at the 3-position, which enhances its lipophilicity and interaction with biological targets. This substitution pattern is strategically designed to improve solubility and permeability across biological membranes, a critical factor in drug bioavailability. Additionally, the compound contains a pyrimidine core that is further modified with a methyl group and a pyrrolidine moiety, contributing to its complex binding interactions with biological receptors.

The presence of an acetamide group at the 2-position of the molecule introduces a polar region that can engage in hydrogen bonding, further influencing the compound's pharmacokinetic properties. This dual nature of hydrophobic and hydrophilic interactions is essential for optimizing drug efficacy and minimizing side effects. The oxy group linking the pyrimidine ring to the acetamide moiety adds another layer of complexity, potentially enhancing binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of compounds like N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide with high accuracy. These computational models have been instrumental in guiding experimental design and optimizing lead compounds for therapeutic applications. For instance, molecular docking studies have revealed that this compound exhibits strong binding potential with enzymes and receptors involved in metabolic pathways, suggesting its utility in treating conditions related to these pathways.

In vitro studies have demonstrated promising results regarding the biological activity of N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide. Specifically, research has shown that this compound can modulate the activity of key enzymes such as kinases and phosphodiesterases, which are central to various cellular signaling pathways. These findings align with the growing interest in kinase inhibitors as therapeutic agents for cancers, inflammatory diseases, and neurological disorders. The ability of this compound to selectively inhibit certain kinases without affecting others makes it an attractive candidate for further development.

The synthesis of N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include condensation reactions to form the pyrimidine ring, nucleophilic substitutions to introduce the pyrrolidine moiety, and coupling reactions to link the acetamide group. Each step is meticulously optimized to ensure high yield and purity, which are crucial for pharmaceutical applications. Advances in green chemistry have also influenced these synthetic routes, emphasizing sustainable practices that minimize waste and hazardous byproducts.

The pharmacological profile of N-(3-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yloxy)pyrimidin]]oxy}acetamide is further illuminated by preclinical studies conducted on animal models. These studies have provided insights into its toxicity profile, metabolic stability, and potential side effects. Notably, the compound has demonstrated low toxicity at therapeutic doses, which is a critical factor for any drug candidate entering clinical trials. Additionally, its metabolic stability suggests that it can be administered less frequently while maintaining efficacy.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like N-(3-Ethylpheny]-{[6-Methyl-pyrrolidino-pyrimidine]-4-yloxy}-acetamide (CAS No: 1031961_73_5). These algorithms can analyze vast datasets to predict molecular properties and optimize synthetic pathways efficiently. By leveraging these technologies, researchers can rapidly screen thousands of compounds for potential therapeutic activity, significantly reducing the time and cost associated with drug development.

Future directions in research on N-(3-Ethylpheny]-{[6-Methyl-pyrrolidino-pyrimidine]-4-yloxy}-acetamide include exploring its role in combination therapies. Combining this compound with other drugs that target different aspects of a disease pathway could enhance overall treatment efficacy while reducing individual dosages and side effects. Additionally, investigating its potential as an adjuvant therapy for existing treatments could open new avenues for treating complex diseases.

The structural complexity of N-(3-Ethylpheny]-{[6-Methyl-pyrrolidino-pyrimidine]-4-yloxy}-acetamide also makes it a valuable scaffold for designing derivative compounds with enhanced properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune the pharmacological characteristics of this molecule to better suit particular therapeutic needs. This approach underscores the importance of structural diversity in pharmaceutical innovation.

In conclusion, N-(3-Ethylpheny]-{[6-Methyl-pyrrolidino-pyrimidine]-4-yloxy}-acetamide (CAS No: 1031961_73_5) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. Its synthesis reflects cutting-edge chemical methodologies, while preclinical studies highlight its potential as a therapeutic agent. As research continues to uncover new applications for this compound, it holds great promise for contributing to future medical breakthroughs.